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Compound of Interest

Compound Name: 4-Oxododecanedioic acid

Cat. No.: B157072

An Application and Protocol Guide for the Research Use of High-Purity 4-Oxododecanedioic
Acid

This document serves as a comprehensive guide for researchers, scientists, and drug
development professionals on the procurement and application of high-purity 4-
Oxododecanedioic acid (4-ODD) for research purposes.

Overview of 4-Oxododecanedioic Acid

4-Oxododecanedioic acid is an oxo-dicarboxylic acid, characterized by a twelve-carbon
backbone with carboxylic acid groups at both ends and a ketone group at the fourth carbon
position.[1] This bifunctional nature makes it a versatile building block in organic synthesis and
an interesting molecule for biological investigation.[1][2] Found as a natural product in the
fungus Fusarium fujikuroi and the herb Coniogramme japonica, 4-ODD is an area of growing
research interest.[1][3] Studies on its structural analogs suggest potential roles in fatty acid
metabolism, including influencing beta-oxidation, which may affect body fat accumulation and
glucose tolerance.

Sourcing and Procurement of Research-Grade 4-
Oxododecanedioic Acid

For reproducible and reliable experimental results, sourcing high-purity 4-ODD is paramount.
The following table outlines the key specifications to consider when purchasing this compound.
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Table 1: Recommended Specifications for Research-Grade 4-Oxododecanedioic Acid

Recommended ] .
Parameter . Rationale for Requirement
Specification
Ensures that observed
] biological or chemical effects
) >98% (as determined by )
Purity are attributable to the
HPLC/GC) _
compound itself and not to
impurities.
Unambiguously identifies the
CAS Number 30828-09-2 .
correct chemical substance.
Confirms the elemental
Molecular Formula C12H200s -
composition of the molecule.
Essential for accurate
Molecular Weight 244.28 g/mol preparation of solutions with

specific molar concentrations.

Physical Form

White to off-white powder

Provides a preliminary visual
check for quality and

consistency.

Solubility

Soluble in DMSO, Ethanol,

Acetone, Chloroform

Critical for selecting the
appropriate vehicle for stock
solution preparation and
subsequent experimental

dilutions.

Documentation

Certificate of Analysis (CoA) &
Safety Data Sheet (SDS)

The CoA provides lot-specific
purity and quality data, while
the SDS details safe handling,
storage, and emergency

procedures.

Experimental Protocols and Methodologies
Preparation of Stock Solutions
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Accurate preparation of stock solutions is the foundation of quantitative experiments. Due to its
limited aqueous solubility, 4-ODD is typically dissolved in an organic solvent.

Workflow for Preparing 4-ODD Stock Solutions

Weigh high-purity Add appropriate volume Vortex or sonicate Sterile filter (0.22 pm) Aliquot and store at
4-0ODD powder of DMSO until fully dissolved for cell-based assays -20°C or -80°C

Click to download full resolution via product page
Caption: A generalized workflow for the preparation of 4-ODD stock solutions.
Detailed Protocol:

o Materials: High-purity 4-ODD, anhydrous dimethyl sulfoxide (DMSO), sterile conical or
microcentrifuge tubes, calibrated analytical balance, vortex mixer, sonicator, 0.22 pm syringe
filters.

o Calculation: To prepare a 100 mM stock solution, calculate the mass needed:
o Mass (mg) = 100 mmol/L * 0.001 L * 244.28 g/mol * 1000 mg/g = 24.43 mg.
e Procedure:
1. Aseptically weigh 24.43 mg of 4-ODD powder into a sterile tube.
2. Add 1.0 mL of anhydrous DMSO to the tube.

3. Vortex vigorously. If needed, briefly sonicate the tube in a water bath to ensure complete
dissolution.

4. For applications in cell culture, pass the solution through a 0.22 um sterile syringe filter
into a new sterile tube.

5. Dispense the stock solution into single-use aliquots to prevent degradation from repeated
freeze-thaw cycles.
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6. Store aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term storage
(up to 6 months).

In Vitro Cytotoxicity Assessment (MTT Assay)

This protocol describes a common method to evaluate the effect of 4-ODD on cell viability.

Workflow for an MTT-Based Cytotoxicity Assay
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Seed cellsina
96-well plate

Incubate for 24h
to allow adherence
Treat with serial dilutions
of 4-ODD
Incubate for desired
duration (24-72h)
Add MTT reagent
to each well

Incubate (2-4h) to allow
formazan formation

'

Add solubilization buffer
(e.g., DMSO)

Read absorbance
at ~570 nm
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Caption: Key steps for determining the cytotoxicity of 4-ODD using an MTT assay.

Detailed Protocol:
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o Cell Seeding: Plate the cells of interest (e.g., HeLa, A549) in a 96-well plate at a density of
5,000-10,000 cells per well in 100 pL of complete culture medium. Incubate overnight.

o Compound Preparation: Prepare serial dilutions of the 4-ODD stock solution in culture
medium. Ensure the final DMSO concentration is consistent across all wells (typically <0.5%)
and include a vehicle-only control.

o Cell Treatment: Remove the old medium and add 100 pL of the 4-ODD dilutions to the
appropriate wells.

 Incubation: Incubate the plate for a defined period (e.g., 24, 48, or 72 hours) at 37°C and 5%
COo..

e MTT Addition: Add 10 pL of 5 mg/mL MTT solution to each well and incubate for an
additional 2-4 hours.

e Solubilization: Carefully remove the medium and add 100 pL of DMSO to each well to
dissolve the formazan crystals.

o Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

» Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Potential Research Applications and Signaling
Pathways

Given its structure, 4-ODD is a candidate for investigating metabolic pathways. A potential
hypothesis is that its introduction into cells could modulate metabolic processes, possibly
through pathways sensitive to cellular energy status.

Hypothesized Metabolic Signaling Cascade for 4-ODD
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Caption: A hypothetical pathway illustrating how 4-ODD might influence cell metabolism.

This pathway suggests that after cellular uptake, 4-ODD could be integrated into or interfere
with fatty acid metabolism. This might alter the cell's energy state, leading to the activation of
master metabolic regulators like AMP-activated protein kinase (AMPK), which in turn would
orchestrate downstream responses to restore homeostasis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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